Cas no 1340464-58-5 (3-Methoxy-2-methylpropane-1-sulfonamide)

• Product Name: 3-Methoxy-2-methylpropane-1-sulfonamide
• CAS No: 1340464-58-5
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 5188475
• PubChem ID: 64219644
• Update Time: 2025-06-08

3-Methoxy-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methylpropane-1-sulfonamide
• 1-Propanesulfonamide, 3-methoxy-2-methyl-
• 3-Methoxy-2-methylpropane-1-sulfonamide

• Inchi： 1S/C5H13NO3S/c1-5(3-9-2)4-10(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： HPJLFFXMMBKDSK-UHFFFAOYSA-N
• SMILES： S(CC(C)COC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-Methoxy-2-methylpropane-1-sulfonamide

Introduction to 3-Methoxy-2-methylpropane-1-sulfonamide (CAS No. 1340464-58-5) and Its Emerging Applications in Chemical Biology

3-Methoxy-2-methylpropane-1-sulfonamide, identified by the chemical identifier CAS No. 1340464-58-5, is a sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that have been extensively studied for their role in modulating biological pathways, particularly in the context of drug discovery and therapeutic development.

The sulfonamide functional group, characterized by the -SO₂NH₂ moiety, is well-known for its ability to interact with biological targets such as enzymes and receptors. The presence of both a methoxy group (-OCH₃) and a methyl group (-CH₃) in the molecular structure of 3-Methoxy-2-methylpropane-1-sulfonamide introduces additional layers of complexity, which can influence its solubility, bioavailability, and interactions with biological systems. These structural features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacophores due to their versatility and efficacy in targeting various diseases. For instance, sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and even antiviral agents. The specific substitution pattern in 3-Methoxy-2-methylpropane-1-sulfonamide may confer unique properties that could make it particularly useful in addressing unmet medical needs.

One of the most compelling aspects of 3-Methoxy-2-methylpropane-1-sulfonamide is its potential as a scaffold for drug design. Researchers have been exploring its utility in developing novel compounds that can interact with specific biological targets with high affinity and selectivity. The methoxy group, in particular, has been shown to enhance binding interactions by participating in hydrogen bonding or hydrophobic interactions, depending on the target protein.

Recent studies have highlighted the importance of sulfonamide derivatives in modulating enzyme activity. For example, certain sulfonamides have been found to inhibit kinases, which are critical enzymes involved in cell signaling pathways. The structural features of 3-Methoxy-2-methylpropane-1-sulfonamide may allow it to interact with kinase domains or other enzyme targets, potentially leading to the development of new therapeutic agents.

The synthesis of 3-Methoxy-2-methylpropane-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions or enzymatic transformations, have been employed to improve the efficiency of the synthesis process. These techniques not only enhance the scalability of production but also allow for the introduction of additional functional groups, further expanding the chemical space available for drug discovery.

In addition to its potential as an active pharmaceutical ingredient (API), 3-Methoxy-2-methylpropane-1-sulfonamide has shown promise as an intermediate in the synthesis of more complex molecules. Its structural flexibility allows it to serve as a building block for larger scaffolds, enabling chemists to design novel compounds with tailored properties.

The pharmacokinetic profile of 3-Methoxy-2-methylpropane-1-sulfonamide is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems.

One notable application of sulfonamide derivatives is in the treatment of neurological disorders. Some sulfonamides have demonstrated neuroprotective properties by modulating neurotransmitter systems or inhibiting inflammatory pathways. Given the structural similarities between 3-Methoxy-2-methylpropane-1-sulfonamide and known neuroactive compounds, it is conceivable that this compound could exhibit similar effects.

The development of computational tools has further accelerated the exploration of 3-Methoxy-2-methylpropane-1-sulfonamide and other sulfonamide derivatives. Molecular modeling techniques allow researchers to predict how these compounds might interact with biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the reliance on empirical screening methods.

In conclusion,3-Methoxy-2-methylpropane-1-sulfonamide (CAS No. 1340464-58-5) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for sulfonamide derivatives,3-Methoxy-2-methylpropane-1-sulfonamide is poised to play a vital role in shaping the future of medicinal chemistry.